Cas no 2172218-94-7 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid
• CAS No: 2172218-94-7
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6423011
• PubChem ID: 165519444
• Update Time: 2025-10-21

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid
• 2172218-94-7
• EN300-1538446
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxy}acetic acid

• Inchi： 1S/C23H26N2O6/c26-21(25-31-15-22(27)28)12-2-1-7-13-24-23(29)30-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20H,1-2,7,12-15H2,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： RQHNWXXZTGHYOK-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid

Introduction to 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic Acid (CAS No. 2172218-94-7)

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172218-94-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorene moiety and multiple functional groups, making it a versatile candidate for various biochemical applications.

The molecular structure of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid consists of an acetic acid backbone modified with a hexanoamide segment, further functionalized by a methoxycarbonyl group linked to a fluorene ring. This architecture imparts unique chemical properties that make it suitable for use in drug design, particularly in the development of protease inhibitors and other enzyme-targeting agents. The presence of the fluorene group enhances the solubility and stability of the compound, while the amide and ester functionalities provide sites for further chemical modifications.

In recent years, there has been growing interest in the use of fluorene-based compounds in medicinal chemistry due to their favorable photophysical properties and biological activity. The fluorene moiety is known for its ability to act as a scaffold in the design of small-molecule drugs, offering both rigidity and tunability. Specifically, 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid has been explored as a potential intermediate in the synthesis of novel therapeutic agents targeting various diseases.

One of the most promising applications of this compound is in the development of inhibitors for matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and remodeling. MMPs play a crucial role in processes such as inflammation, wound healing, and cancer progression. By designing molecules that selectively inhibit MMP activity, researchers aim to develop treatments for conditions like rheumatoid arthritis, cancer metastasis, and chronic wounds. The unique structure of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid makes it an attractive candidate for this purpose, as its functional groups can be tailored to interact specifically with MMP active sites.

Furthermore, the compound has shown potential in the field of antibody-drug conjugates (ADCs), where it serves as a linker molecule connecting an antigen-binding fragment (ABF) to a cytotoxic payload. The stability and solubility provided by the fluorene group ensure that the ADC remains intact during circulation before selectively delivering its payload to target cells. This approach has revolutionized cancer therapy by enabling highly targeted treatments with reduced side effects.

Recent studies have also explored the use of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid in peptidomimetics, where its rigid fluorene core helps stabilize designed peptide analogs against enzymatic degradation. Peptidomimetics are synthetic molecules designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. By incorporating this compound into peptidomimetic libraries, researchers can screen for novel bioactive molecules with potential therapeutic applications.

The synthesis of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the introduction of the fluorene methoxycarbonyl group followed by amidation and subsequent functionalization at the hexanoic acid moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon framework efficiently.

In terms of biological activity, preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymes relevant to human health. For instance, modifications at the amine and carboxylic acid groups can fine-tune binding affinity to specific targets. These findings highlight the importance of structural optimization in developing effective pharmaceutical agents based on this scaffold.

The growing body of research on fluorene-based compounds underscores their significance in modern drug discovery. The versatility of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid lies in its ability to be modified at multiple positions, allowing researchers to explore diverse biological pathways and therapeutic modalities. As our understanding of molecular interactions continues to advance, compounds like this are poised to play a pivotal role in next-generation therapeutics.

Future directions for research on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid include exploring its potential as an imaging agent due to the luminescent properties of fluorene derivatives. Additionally, computational modeling and high-throughput screening techniques can accelerate the discovery of novel derivatives with enhanced efficacy and selectivity. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating these findings into clinical applications.

In conclusion,2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid (CAS No. 2172218-94-7) represents a promising compound with broad applications in pharmaceutical research. Its unique structural features make it an ideal candidate for developing targeted therapies against various diseases. As research progresses，this molecule is likely to contribute significantly to advancements in drug design and molecular medicine，offering hope for improved treatments for patients worldwide.